Cas no 123402-21-1 (3'-Deoxy-3'-fluoroguanosine)

3'-Deoxy-3'-fluoroguanosine is a fluorinated nucleoside analog characterized by the substitution of a fluorine atom at the 3'-position of the ribose ring. This modification enhances its metabolic stability by resisting enzymatic degradation, making it valuable for biochemical and pharmacological research. The compound exhibits potential antiviral and anticancer properties due to its ability to interfere with nucleic acid synthesis. Its structural similarity to natural nucleosides allows it to act as a substrate or inhibitor for viral polymerases and other nucleic acid-processing enzymes. The fluorine substitution further improves its lipophilicity, facilitating cellular uptake. Researchers utilize this analog to study nucleotide metabolism and develop novel therapeutic agents.

3'-Deoxy-3'-fluoroguanosine structure

Product Name:3'-Deoxy-3'-fluoroguanosine

CAS No:123402-21-1

MF:C₁₀H₁₂FN₅O₄

MW:285.231784820557

MDL:MFCD09263707

CID:154777

PubChem ID:135532713

Update Time:2025-06-07

3'-Deoxy-3'-fluoroguanosine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-9-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
- 2-amino-9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
- 3'-Deoxy-3'-fluoroguanosine
- 3-Deoxy-3-fluoroguanosine
- 3-fluoro-3deoxyguanosine
- Guanosine,3'-deoxy-3'-fluoro- (9CI)
- 2-amino-9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-3H-purin-6-one
- 3'-Fluoro-3'-deoxyguanosine
- Aids001160
- 3'-f-3'-dG
- Aids-001160
- 3fluoro-3deoxyguanosine
- 9-[3-DEOXY-3-C-FLUORO-SS-D-RIBOFURANOSYL]GUANINE
- 9-[3-Deoxy-3-C-fluoro-beta-D-ribofuranosyl]guanine
- 9-[3-deoxy-3-C-fluoro--D-ribofuranosyl]guanine cas:
- 2-AMino-9-(3-Deoxy-3-Fluoro-beta-D-Ribofuranosyl)-9H-Purin-6-Ol
- Guanosine, 3'-deoxy-3'-fluoro-
- BDBM50144938
- ST24039975
- A805067
- 9-[3-Deoxy-3-C-fluoro-beta-D-rbiofuranosyl]guanine
- 2-amino-9-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(h
- 2-amino-9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
- 2-azanyl-
- AS-60089
- 123402-21-1
- F12908
- 2-amino-9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-purin-6-one
- DTXSID10154008
- MFCD09263707
- SCHEMBL1737325
- AKOS022180601
- 2-amino-9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
- CHEMBL420751
- CS-0186548
- 2-Amino-9-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1,9-dihydro-purin-6-one
- 2-AMINO-9-[(2R,3S,4S,5R)-4-FLUORO-3-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
- 3??-Deoxy-3??-fluoroguanosine
- AC-32289
- DTXCID2076499
- MDL： MFCD09263707
- Inchi： 1S/C10H12FN5O4/c11-4-3(1-17)20-9(6(4)18)16-2-13-5-7(16)14-10(12)15-8(5)19/h2-4,6,9,17-18H,1H2,(H3,12,14,15,19)/t3-,4-,6-,9-/m1/s1
- InChI Key： VDOWHLFGBWKXJC-DXTOWSMRSA-N
- SMILES： F[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

Exact Mass: 285.08700
Monoisotopic Mass: 285.087
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 135
Surface Charge: 0
Tautomer Count: 9

Experimental Properties

Color/Form: NA
Density: 2.17±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 289-291 ºC
Boiling Point: 726.1°Cat760mmHg
Flash Point: 392.9°C
Refractive Index: 1.876
Solubility: Very slightly soluble (0.4 g/l) (25 º C),
PSA: 139.28000
LogP: -1.12830

3'-Deoxy-3'-fluoroguanosine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3'-Deoxy-3'-fluoroguanosine Pricemore >>

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